Cas no 1881453-26-4 (5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1881453-26-4
• MF: C₇H₆BrClN₄S
• MW: 293.571337223053
• CID: 5698807
• PubChem ID: 130534354
• Update Time: 2025-05-22

5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1881453-26-4
• EN300-1108496
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-[(3-chloro-2-thienyl)methyl]-

• Inchi： 1S/C7H6BrClN4S/c8-6-11-7(10)12-13(6)3-5-4(9)1-2-14-5/h1-2H,3H2,(H2,10,12)
• InChI Key： ZHRWMJSBPMIHJQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=C(C=CS1)Cl

Computed Properties

• Exact Mass: 291.91851g/mol
• Monoisotopic Mass: 291.91851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 2.07±0.1 g/cm3(Predicted)
• Boiling Point: 489.9±55.0 °C(Predicted)
• pka: 1.24±0.12(Predicted)

Additional information on 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine

Comprehensive Analysis of 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1881453-26-4)

The compound 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1881453-26-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This triazole derivative combines a brominated triazole core with a chlorothiophene moiety, creating a versatile scaffold that exhibits interesting biological activities.

From a structural perspective, the molecule features a 1,2,4-triazole ring system substituted at the 5-position with a bromine atom and at the 1-position with a (3-chlorothiophen-2-yl)methyl group. The presence of both halogen atoms (bromine and chlorine) contributes to the compound's electronic properties and potential for forming various intermolecular interactions. The amine group at the 3-position adds another dimension of reactivity, making this compound particularly valuable for further chemical modifications.

Recent trends in chemical research show growing interest in heterocyclic compounds like this one, particularly as building blocks for drug discovery. Many researchers are investigating how such triazole-thiophene hybrids might interact with biological targets, given the known pharmacological importance of both structural components. The thiophene moiety is especially noteworthy as it appears in numerous bioactive molecules and contributes to improved pharmacokinetic properties.

In the context of current research priorities, this compound aligns well with several hot topics in medicinal chemistry, including the development of selective enzyme inhibitors and targeted therapeutics. The presence of multiple hydrogen bond acceptors and hydrophobic regions in the molecule suggests potential for specific molecular recognition events. Researchers are particularly interested in how the electronic distribution created by the bromine and chlorine substituents might influence binding interactions.

From a synthetic chemistry perspective, CAS No. 1881453-26-4 represents an interesting case study in regioselective functionalization of triazole systems. The compound's synthesis typically involves careful control of reaction conditions to achieve the desired substitution pattern. Many synthetic chemists are exploring efficient routes to such multifunctional triazoles, as they serve as valuable intermediates for more complex molecular architectures.

The physicochemical properties of 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine make it particularly suitable for various analytical techniques. Its UV absorption characteristics and potential fluorescence properties (common to many thiophene-containing compounds) have drawn attention from researchers developing new analytical methods. These properties are frequently discussed in forums focusing on molecular spectroscopy and chemical detection technologies.

In the broader context of green chemistry initiatives, there's growing discussion about the environmental profile of halogenated compounds like this one. While the bromine and chlorine atoms contribute to the molecule's reactivity and potential bioactivity, researchers are increasingly considering strategies for sustainable synthesis and eco-friendly modifications of such structures. This reflects a current trend where environmental considerations are becoming integral to molecular design.

The compound's potential applications extend beyond pharmaceuticals into areas like materials science. The combination of electron-rich thiophene and electron-deficient triazole moieties creates interesting possibilities for designing organic electronic materials. Some researchers have speculated about its potential in developing new semiconducting materials or molecular sensors, though these applications remain largely exploratory at this stage.

Quality control and characterization of CAS No. 1881453-26-4 present specific challenges that have become discussion points in analytical chemistry circles. The need for precise structural elucidation methods and reliable purity assessment techniques for such complex heterocycles is driving innovation in analytical instrumentation. These discussions often intersect with broader conversations about QC/QA in fine chemical production.

Looking forward, the scientific community continues to explore the full potential of 5-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and chemical biology. As research progresses, we can expect to see more publications and patents referencing this interesting compound and its derivatives.